Cas no 3886-91-7 (N,N-Dimethylhexadecanamide)

• Product Name: N,N-Dimethylhexadecanamide
• CAS No: 3886-91-7
• MF: C₁₈H₃₇NO
• MW: 283.492485761642
• MDL: MFCD01723551
• CID: 312975
• PubChem ID: 19766
• Update Time: 2025-11-01

N,N-Dimethylhexadecanamide Chemical and Physical Properties

Names and Identifiers

• Hexadecanamide,N,N-dimethyl-
• N,N-dimethylhexadecanamide
• AI3-37477
• BRN 1782847
• N,N-Dimethylhexadecan-1-amide
• N,N-Dimethylpalmitamide
• HEXADECANAMIDE, N,N-DIMETHYL-
• N,N-dimethylpalmit amide
• Hexadecanoic acid dimethylamide
• UOYBMZNFJUBBNU-UHFFFAOYSA-N
• AKOS028110565
• AS-58667
• SCHEMBL148603
• 3886-91-7
• EINECS 223-427-6
• CS-0160403
• NS00030475
• MFCD01723551
• DTXSID6063222
• CHEMBL34047
• N,N-Dimethylhexadecanamide

• MDL： MFCD01723551
• Inchi： 1S/C18H37NO/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(20)19(2)3/h4-17H2,1-3H3
• InChI Key： UOYBMZNFJUBBNU-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCC)N(C)C
• BRN： 1782847

Computed Properties

• Exact Mass: 283.28771
• Monoisotopic Mass: 283.288
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 20.3

Experimental Properties

• Density: 0.9271 (rough estimate)
• Boiling Point: 426.04°C (rough estimate)
• Flash Point: 122.2°C
• Refractive Index: 1.5000 (estimate)
• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on N,N-Dimethylhexadecanamide

N,N-Dimethylhexadecanamide (CAS No. 3886-91-7): An Overview of Its Properties, Applications, and Recent Research

N,N-Dimethylhexadecanamide (CAS No. 3886-91-7) is a long-chain fatty amide that has gained significant attention in various scientific and industrial applications. This compound, also known as N,N-dimethylpalmitamide or 16-dimethylamido-hexadecane, is characterized by its unique chemical structure and versatile properties, making it a valuable component in numerous fields, including pharmaceuticals, cosmetics, and materials science.

The molecular formula of N,N-Dimethylhexadecanamide is C18H37NO, and its molecular weight is approximately 287.49 g/mol. The compound is a white to off-white crystalline solid at room temperature and is insoluble in water but soluble in organic solvents such as ethanol and chloroform. These physical properties make it suitable for a wide range of applications where solubility and stability are critical factors.

In the pharmaceutical industry, N,N-Dimethylhexadecanamide has been explored for its potential as a drug delivery agent. Recent studies have shown that this compound can enhance the permeability of biological membranes, thereby improving the bioavailability of poorly soluble drugs. For instance, a study published in the Journal of Pharmaceutical Sciences demonstrated that N,N-Dimethylhexadecanamide can significantly increase the transdermal absorption of certain therapeutic agents, making it a promising candidate for transdermal drug delivery systems.

Beyond its pharmaceutical applications, N,N-Dimethylhexadecanamide has also found use in the cosmetics industry. Its emollient properties and ability to form stable emulsions make it an effective ingredient in skin care products. A recent review in the International Journal of Cosmetic Science highlighted the compound's role in enhancing the moisturizing and conditioning effects of cosmetic formulations, contributing to improved skin hydration and texture.

In materials science, N,N-Dimethylhexadecanamide has been investigated for its potential as a lubricant and surfactant. Its long hydrocarbon chain provides excellent lubricating properties, while its amide functional group enhances surface activity. This dual functionality makes it suitable for use in various industrial processes, such as metalworking fluids and lubricating oils. A study published in the Journal of Surfactants and Detergents reported that N,N-Dimethylhexadecanamide can effectively reduce friction and wear in mechanical systems, leading to improved performance and longer equipment life.

The environmental impact of N,N-Dimethylhexadecanamide has also been a subject of recent research. Studies have shown that this compound exhibits low toxicity and biodegradability, making it an environmentally friendly alternative to traditional surfactants and emulsifiers. A report in the Journal of Environmental Science and Health highlighted the compound's minimal ecological footprint and potential for sustainable use in various applications.

In conclusion, N,N-Dimethylhexadecanamide (CAS No. 3886-91-7) is a multifunctional compound with a wide range of applications across different industries. Its unique chemical structure and favorable properties make it an attractive choice for drug delivery systems, cosmetic formulations, lubricants, and surfactants. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in both scientific and industrial contexts.